Cas no 18101-53-6 (2-amino-N-methyl-1,3-benzothiazole-6-sulfonamide)

• Product Name: 2-amino-N-methyl-1,3-benzothiazole-6-sulfonamide
• CAS No: 18101-53-6
• MF: C₈H₉N₃O₂S₂
• MW: 243.305958509445
• MDL: MFCD06496312
• CID: 906915
• PubChem ID: 4736783
• Update Time: 2025-04-24

2-amino-N-methyl-1,3-benzothiazole-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• [(2-aminobenzothiazol-6-yl)sulfonyl]methylamine
• 2-amino-benzothiazole-6-sulfonic acid methylamide
• 6-(N-Methyl-sulfamoyl)-2-amino-benzthiazol
• AC1NH9VV
• F1420-0302
• HMS1653E18
• SBB038216
• 2-amino-N-methyl-1,3-benzothiazole-6-sulfonamide
• 18101-53-6
• AKOS BBS-00000303
• MFCD06496312
• AKOS000268341
• 6-benzothiazolesulfonamide, 2-amino-N-methyl-
• YWQXPTOZAIEGIL-UHFFFAOYSA-N
• 2-amino-N-methylbenzo[d]thiazole-6-sulfonamide
• C8H9N3O2S2
• DTXSID50406078
• EN300-237860
• 2-Amino-benzothiazole-6-sulfonicacidmethylamide

• MDL： MFCD06496312
• Inchi： 1S/C8H9N3O2S2/c1-10-15(12,13)5-2-3-6-7(4-5)14-8(9)11-6/h2-4,10H,1H3,(H2,9,11)
• InChI Key： YWQXPTOZAIEGIL-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=C1)SC(N)=N2)(NC)(=O)=O

Computed Properties

• Exact Mass: 243.01361889g/mol
• Monoisotopic Mass: 243.01361889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 122Ų

Additional information on 2-amino-N-methyl-1,3-benzothiazole-6-sulfonamide

Introduction to Compound with CAS No. 18101-53-6 and Product Name AKOS BBS-00000303

The compound with the CAS number 18101-53-6 is a significant chemical entity that has garnered considerable attention in the field of pharmaceutical and biochemical research. This compound, identified by the product name AKOS BBS-00000303, has demonstrated promising properties that make it a valuable candidate for further investigation and potential applications in medicinal chemistry. The unique molecular structure and chemical characteristics of this compound have positioned it as a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for innovative pharmaceutical compounds has surged, driven by the need for more effective and targeted treatments for various diseases. The compound with CAS No. 18101-53-6 and its associated product AKOS BBS-00000303 have been studied for their potential role in modulating biological pathways that are relevant to human health. Specifically, research has focused on its interactions with cellular receptors and enzymes, which could lead to the development of new drugs with improved efficacy and reduced side effects.

One of the most compelling aspects of this compound is its ability to interact with specific targets in the body. Studies have shown that it can bind to certain proteins and receptors, thereby influencing cellular processes. This interaction is crucial for understanding how the compound might function as a therapeutic agent. The molecular mechanism by which it exerts its effects is a key area of investigation, as it could provide insights into potential drug design strategies.

The pharmaceutical industry has been increasingly interested in compounds that can modulate inflammatory responses, as chronic inflammation is associated with a wide range of diseases. Preliminary studies on 18101-53-6 suggest that it may have anti-inflammatory properties, making it a candidate for developing treatments for conditions such as arthritis, autoimmune disorders, and even certain types of cancer. The ability of this compound to interfere with inflammatory pathways without causing significant toxicity is particularly noteworthy.

Another area where this compound shows promise is in the treatment of neurological disorders. Neurological conditions such as Alzheimer's disease, Parkinson's disease, and multiple sclerosis are characterized by abnormal protein aggregation and oxidative stress. Research indicates that AKOS BBS-00000303 may help mitigate these issues by inhibiting enzymes that contribute to protein misfolding and by reducing oxidative damage to neural cells. These findings are particularly exciting given the limited treatment options available for many neurological conditions.

The synthesis and characterization of 18101-53-6 have also been subjects of interest in synthetic chemistry. The development of efficient synthetic routes allows for the production of larger quantities of the compound, which is essential for both preclinical and clinical studies. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate the structure of this compound, ensuring its purity and consistency for research purposes.

In addition to its pharmacological potential, AKOS BBS-00000303 has been explored for its possible applications in chemical biology. By studying how this compound interacts with biological systems, researchers can gain a deeper understanding of cellular processes and develop new tools for biological research. This interdisciplinary approach is crucial for advancing our knowledge in both chemistry and biology.

The regulatory landscape for pharmaceutical compounds like 18101-53-6 is stringent, requiring thorough testing before they can be approved for human use. However, the preliminary findings from laboratory studies are encouraging enough to warrant further investigation. Clinical trials are being planned to evaluate the safety and efficacy of this compound in humans, which could pave the way for new treatments in various therapeutic areas.

The role of computational chemistry in studying compounds like AKOS BBS-00000303 cannot be overstated. Molecular modeling techniques allow researchers to predict how a compound will behave in different biological environments without conducting extensive experimental trials. This approach can significantly reduce the time and cost associated with drug discovery while improving the likelihood of success.

Collaborations between academic institutions and pharmaceutical companies are essential for advancing research on compounds such as 18101-53-6. These partnerships facilitate the sharing of resources, expertise, and data, which are critical for translating laboratory findings into tangible therapeutic benefits. Such collaborations also help ensure that research is conducted ethically and responsibly.

The future prospects for AKOS BBS-00000303 are promising, given its unique properties and potential applications in medicine. As research continues to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in the development of novel drugs. The ongoing studies underscore the importance of continued investment in pharmaceutical research and development.